Cas no 1049946-20-4 (N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1049946-20-4
• MF: C₁₇H₁₈FN₃O₃S₂
• MW: 395.471524715424
• CID: 6505826
• PubChem ID: 16827516
• Update Time: 2025-06-09

N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• VU0495033-1
• F2378-0343
• AKOS024644429
• 1049946-20-4
• N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide
• N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide

• Inchi： 1S/C17H18FN3O3S2/c18-11-6-8-12(9-7-11)26(23,24)21-10-2-4-14(21)16(22)20-17-19-13-3-1-5-15(13)25-17/h6-9,14H,1-5,10H2,(H,19,20,22)
• InChI Key： NLQYDMZWBOGSTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCCC1C(NC1=NC2=C(CCC2)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 395.07736195g/mol
• Monoisotopic Mass: 395.07736195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide

N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1049946-20-4, named N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopenta[d][1,3]thiazole ring system and a pyrrolidine moiety. The presence of a fluorobenzenesulfonyl group further enhances its functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The cyclopenta[d][1,3]thiazole ring system is known for its ability to act as a bioisostere of other heterocyclic structures, making it a valuable component in medicinal chemistry. Similarly, the pyrrolidine moiety contributes to the compound's stability and bioavailability. The combination of these structural elements makes this compound a promising candidate for targeting specific biological pathways.

One of the most intriguing aspects of this compound is its potential as a sulfonamide derivative. Sulfonamides are widely used in pharmaceuticals due to their ability to inhibit enzymes and receptors involved in various diseases. The fluorobenzenesulfonyl group in this compound is particularly effective in enhancing the molecule's pharmacokinetic properties, such as solubility and absorption rates.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the cyclopenta[d][1,3]thiazole ring system through cyclization reactions. This is followed by the introduction of the pyrrolidine moiety and the subsequent coupling with the fluorobenzenesulfonyl group using advanced coupling reagents.

Recent research has also explored the environmental impact of such compounds. Studies have shown that while these molecules are highly effective in their intended applications, their synthesis and disposal must be carefully managed to minimize ecological risks. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption.

In conclusion, N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern medicine.